Cas no 30691-09-9 (3,11-Dithiatricyclo[11.3.1.15,9]octadeca-1(17),5,7,9(18),13,15-hexaene,17,18-dimethyl-)
30691-09-9 structure
Product Name:3,11-Dithiatricyclo[11.3.1.15,9]octadeca-1(17),5,7,9(18),13,15-hexaene,17,18-dimethyl-
CAS No:30691-09-9
MF:C18H20S2
MW:300.481402397156
CID:306658
PubChem ID:431873
Update Time:2025-04-19
3,11-Dithiatricyclo[11.3.1.15,9]octadeca-1(17),5,7,9(18),13,15-hexaene,17,18-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,11-Dithiatricyclo[11.3.1.15,9]octadeca-1(17),5,7,9(18),13,15-hexaene,17,18-dimethyl-
- 17,18-Dimethyl-3,11-dithiatric
- 3, {11-Dithiatricyclo[11.3.1.15,9]octadeca-5,7,9(18),13,15,16-hexaene,} 17,18-dimethyl-
- 3,9]octadeca-1(17),5,7,9(18),13,15-hexaene, 17,18-dimethyl- (VA
- 9,18-dimethyl-2,11-dithia[3.3]metacyclophane
- 9,18-dimethyl-2,11-dithia< 3.3> metacyclophane
- AC1L8SAX
- anti-9,18-Dimethyl-2,11-dithia[3.3]metacyclophan
- syn-2,18-dimethyl[3.3]metacyclophane
- syn-9,18-dimethyl-2,11-dithia< 3,3> metacyclophane
- NSC 299533
- NSC299533
- DTXSID90184722
- 3,9]octadeca-5,7,9(18),13,15,16-hexaene, 17,18-dimethyl-
- 17,18-Dimethyl-3,11-dithiatricyclo[11.3.1.1~5,9~]octadeca-1(17),5(18),6,8,13,15-hexaene
- 30691-09-9
- AKOS024322735
- 3, {11-Dithiatricyclo[11.3.1.15,9]octadeca-1(17),5,7,9(18),13,} 15-hexaene, 17,18-dimethyl-
- NSC-299533
- UNII-HL6M6NB84A
- HL6M6NB84A
- {Syn-2,11-Dithia-9,18-dimethyl[3.3].meta.cyclophane}
- 17,18-Dimethyl-3,11-dithiatricyclo(11.3.1.1(5,9))octadeca-1(17),5(18),6,8,13,15-hexaene
-
- Inchi: 1S/C18H20S2/c1-13-15-5-3-6-16(13)10-20-12-18-8-4-7-17(14(18)2)11-19-9-15/h3-8H,9-12H2,1-2H3
- InChI Key: HXGDWXXHDVJOPI-UHFFFAOYSA-N
- SMILES: S1CC2C=CC=C(CSCC3C=CC=C(C1)C=3C)C=2C
Computed Properties
- Exact Mass: 300.1008
- Monoisotopic Mass: 300.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- Density: 1.118
- Boiling Point: 500.8°C at 760 mmHg
- Flash Point: 268°C
- Refractive Index: 1.614
- PSA: 0
3,11-Dithiatricyclo[11.3.1.15,9]octadeca-1(17),5,7,9(18),13,15-hexaene,17,18-dimethyl- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
30691-09-9 (3,11-Dithiatricyclo[11.3.1.15,9]octadeca-1(17),5,7,9(18),13,15-hexaene,17,18-dimethyl-) Related Products
- 2471-92-3(1,3-dihydro-2-benzothiophene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent